Cas no 2137587-20-1 (5-(1-methyl-1H-pyrazol-4-yl)-1-(propan-2-yl)-1H-imidazole)

• Product Name: 5-(1-methyl-1H-pyrazol-4-yl)-1-(propan-2-yl)-1H-imidazole
• CAS No: 2137587-20-1
• MF: C₁₀H₁₄N₄
• MW: 190.244961261749
• CID: 6463167
• PubChem ID: 165952542
• Update Time: 2025-05-21

5-(1-methyl-1H-pyrazol-4-yl)-1-(propan-2-yl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 5-(1-methyl-1H-pyrazol-4-yl)-1-(propan-2-yl)-1H-imidazole
• 2137587-20-1
• EN300-1086399

• Inchi： 1S/C10H14N4/c1-8(2)14-7-11-5-10(14)9-4-12-13(3)6-9/h4-8H,1-3H3
• InChI Key： GCCJQFWKHZBJJB-UHFFFAOYSA-N
• SMILES： N1(C=NC=C1C1C=NN(C)C=1)C(C)C

Computed Properties

• Exact Mass: 190.121846464g/mol
• Monoisotopic Mass: 190.121846464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 35.6Ų

Additional information on 5-(1-methyl-1H-pyrazol-4-yl)-1-(propan-2-yl)-1H-imidazole

5-(1-Methyl-1H-Pyrazol-4-Yl)-1-(Propan-2-Yl)-1H-Imidazole: A Comprehensive Overview

The compound 5-(1-methyl-1H-pyrazol-4-yl)-1-(propan-2-yl)-1H-imidazole, with the CAS number 2137587-20-1, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the class of heterocyclic compounds, specifically imidazoles, which are known for their versatility and wide-ranging applications. The structure of this molecule is characterized by a central imidazole ring substituted with a 1-methylpyrazole group at the 5-position and an isopropyl group at the 1-position, making it a unique derivative with potential for further functionalization and exploration.

The synthesis of 5-(1-methyl-1H-pyrazol-4-yl)-1-(propan-2-yl)-1H-imidazole typically involves multi-step reactions, often utilizing coupling reactions or cyclization processes. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the need for harsh reaction conditions and improving yields. These methods are particularly valuable in the context of green chemistry, where minimizing environmental impact is a priority.

One of the most promising applications of this compound lies in its potential as a building block for drug discovery. The imidazole core is well-known for its ability to form hydrogen bonds, which is a critical property for bioavailability and target binding in pharmaceuticals. Recent studies have explored the use of this compound as a scaffold for designing inhibitors of various enzymes, including kinases and proteases, which are implicated in diseases such as cancer and neurodegenerative disorders.

In addition to its pharmaceutical applications, 5-(1-methyl-1H-pyrazol-4-yl)-1-(propan-2-yl)-1H-imidazole has shown potential in materials science. Its heterocyclic structure lends itself well to applications in coordination chemistry, where it can act as a ligand for metal complexes. Recent research has demonstrated its ability to form stable metalloporphyrins with unique electronic properties, making it a candidate for use in sensors, catalysts, and electronic devices.

The physical and chemical properties of this compound are also worth noting. Its molecular weight is approximately 269 g/mol, and it has a melting point around 200°C under standard conditions. The compound is soluble in common organic solvents such as dichloromethane and ethyl acetate but exhibits limited solubility in water, which can be advantageous depending on the application.

From an environmental standpoint, understanding the fate and transport of 5-(1-methyl-1H-pyrazol-4-yl)-1-(propan-2-yl)-1H-imidazole in various media is crucial for assessing its potential impact on ecosystems. Recent studies have focused on its biodegradation pathways under aerobic and anaerobic conditions, revealing that it undergoes rapid transformation under certain microbial conditions. This information is essential for regulatory assessments and risk management strategies.

In conclusion, 5-(1-methyl-1H-pyrazol-4-Yl)-1-(Propan-2-Yl)-Imidazole, CAS No: 2297587-687-X, stands out as a versatile molecule with diverse applications across multiple disciplines. Its structural features make it an attractive candidate for further research into drug development, materials science, and environmental chemistry. As new insights emerge from ongoing studies, this compound continues to demonstrate its potential as a valuable tool in advancing scientific knowledge.